Cas no 640714-45-0 (N-(2,4,6-trimethylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-(2,4,6-trimethylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 640714-45-0
• MF: C₁₇H₁₉NO₄S
• MW: 333.40206360817
• CID: 6584076
• PubChem ID: 900631
• Update Time: 2025-05-25

N-(2,4,6-trimethylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 640714-45-0
• AKOS000389321
• N-(2,4,6-trimethylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CHEMBL3311325
• N-mesityl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• EN300-26866862
• BDBM50044872
• Z45633355
• AH-487/42145323

• Inchi： 1S/C17H19NO4S/c1-11-8-12(2)17(13(3)9-11)18-23(19,20)14-4-5-15-16(10-14)22-7-6-21-15/h4-5,8-10,18H,6-7H2,1-3H3
• InChI Key： KBKDOQIWUMHWCS-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(NC1C(C)=CC(C)=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 333.10347926g/mol
• Monoisotopic Mass: 333.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 73Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(2,4,6-trimethylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Comprehensive Overview of N-(2,4,6-trimethylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 640714-45-0)

The compound N-(2,4,6-trimethylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 640714-45-0) is a sulfonamide derivative with a unique structural framework. Its molecular structure combines a 2,3-dihydro-1,4-benzodioxine core with a sulfonamide functional group, linked to a 2,4,6-trimethylphenyl moiety. This configuration imparts distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The compound's CAS number 640714-45-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

In recent years, the demand for specialized sulfonamide derivatives like N-(2,4,6-trimethylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has surged due to their potential applications in drug discovery. Researchers are exploring its role as a kinase inhibitor or enzyme modulator, aligning with the growing focus on targeted therapies. The compound's benzodioxine scaffold is particularly noteworthy, as similar structures have demonstrated bioactivity in inflammation and metabolic disorders—topics frequently searched in academic and AI-driven platforms.

The synthesis of CAS 640714-45-0 involves multi-step organic reactions, often starting from 1,4-benzodioxine-6-sulfonyl chloride and 2,4,6-trimethylaniline. Optimizing yield and purity is a common challenge discussed in forums, reflecting user interest in scalable synthetic protocols. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, addressing another frequent query about quality control in fine chemical production.

From an industrial perspective, N-(2,4,6-trimethylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is classified as a high-value intermediate. Its sulfonamide group enhances solubility, a property leveraged in formulations requiring improved bioavailability. This aligns with trending searches on "drug solubility enhancement strategies," highlighting the compound's relevance in modern pharma R&D. Additionally, its stability under physiological conditions makes it a candidate for prodrug development, a niche yet rapidly evolving area.

Environmental and regulatory considerations for CAS 640714-45-0 are also pivotal. While not classified as hazardous, its biodegradation pathways and ecotoxicological profile are under scrutiny, mirroring broader concerns about sustainable chemistry. Researchers often inquire about "green synthesis approaches for sulfonamides," underscoring the need for eco-friendly methodologies in producing such compounds.

In summary, N-(2,4,6-trimethylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide represents a versatile chemical entity with multifaceted applications. Its structural features, synthetic accessibility, and potential bioactivity make it a compelling subject for both academic and industrial investigations, resonating with contemporary scientific priorities.